Cas no 1428358-70-6 (2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide)

• Product Name: 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide
• CAS No: 1428358-70-6
• MF: C₁₇H₁₆FNO₄S
• MW: 349.376646995544
• CID: 5959316
• PubChem ID: 71802972
• Update Time: 2025-06-08

2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide
• 2-fluoro-N-[4-(2-methoxyphenoxy)but-2-ynyl]benzenesulfonamide
• 1428358-70-6
• 2-fluoro-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)benzenesulfonamide
• F6412-1596
• 2-fluoro-N-[4-(2-methoxyphenoxy)but-2-yn-1-yl]benzene-1-sulfonamide
• VU0547725-1
• AKOS024554694

• Inchi： 1S/C17H16FNO4S/c1-22-15-9-3-4-10-16(15)23-13-7-6-12-19-24(20,21)17-11-5-2-8-14(17)18/h2-5,8-11,19H,12-13H2,1H3
• InChI Key： FHOYAVKUHOZWEC-UHFFFAOYSA-N
• SMILES： C1(S(NCC#CCOC2=CC=CC=C2OC)(=O)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 349.07840733g/mol
• Monoisotopic Mass: 349.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73Ų

Additional information on 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide

Introduction to 2-Fluoro-N-4-(2-Methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1428358-70-6)

2-Fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1428358-70-6) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide is composed of a fluoro-substituted benzene ring, a butynyl moiety, and a methoxyphenoxy group, all linked through a sulfonamide functional group. The presence of these functional groups imparts distinct chemical and biological properties to the compound, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of sulfonamides in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The sulfonamide group in 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide is known to form strong hydrogen bonds with target proteins, enhancing the compound's binding affinity and selectivity. This property is crucial for designing drugs with high efficacy and minimal side effects.

The fluoro-substituted benzene ring in the compound adds another layer of complexity and functionality. Fluorine atoms are known to modulate the electronic properties of molecules, influencing their solubility, metabolic stability, and bioavailability. In the context of drug design, this can lead to improved pharmacokinetic profiles and enhanced therapeutic outcomes.

The butynyl moiety and the methoxyphenoxy group further contribute to the compound's unique characteristics. The butynyl moiety can participate in π-stacking interactions with aromatic residues in target proteins, while the methoxyphenoxy group can engage in hydrophobic interactions, both of which are essential for optimal binding and activity.

In terms of biological activity, preliminary studies have shown that 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, its ability to modulate receptor activity suggests potential applications in neurodegenerative disorders and cancer therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Early results have been encouraging, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its mechanism of action and potential long-term effects.

In conclusion, 2-fluoro-N-4-(2-methoxyphenoxy)but-2-yn-1-ylbenzene-1-sulfonamide (CAS No. 1428358-70-6) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development into a novel therapeutic agent. Ongoing research will continue to elucidate its full potential and pave the way for new treatment options in various medical conditions.